Cas no 34849-51-9 (2-(2-Acetyl-4-bromophenoxy)acetic acid)

2-(2-Acetyl-4-bromophenoxy)acetic acid is a brominated aromatic compound featuring both acetyl and acetic acid functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective modifications, particularly in pharmaceutical and agrochemical applications. The presence of the acetyl group enhances reactivity for further derivatization, while the bromine substituent offers a handle for cross-coupling reactions. The acetic acid moiety provides solubility in polar solvents, facilitating purification and handling. This compound is particularly useful in the development of bioactive molecules, where precise functionalization is critical. Its stability under standard conditions ensures reliable performance in synthetic workflows.
2-(2-Acetyl-4-bromophenoxy)acetic acid structure
34849-51-9 structure
Product Name:2-(2-Acetyl-4-bromophenoxy)acetic acid
CAS No:34849-51-9
MF:C10H9BrO4
MW:273.080062627792
MDL:MFCD27949767
CID:2167374
PubChem ID:19261363
Update Time:2025-06-11

2-(2-Acetyl-4-bromophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Acetyl-4-bromophenoxy)acetic acid
    • (2-acetyl-4-bromophenoxy)acetic acid
    • [(2-acetyl-4-bromophenyl)oxy]acetic acid
    • AKOS005215962
    • 34849-51-9
    • CS-0451459
    • CHEMBL384130
    • PD179709
    • SY028375
    • SCHEMBL789387
    • ZPKLKLLENLTZEX-UHFFFAOYSA-N
    • MFCD27949767
    • Z359570156
    • 2-(2-acetyl-4-bromophenoxy)aceticacid
    • Acetic acid, (2-acetyl-4-bromophenoxy)-
    • AS-30410
    • DB-250537
    • BDBM50200252
    • EN300-202073
    • 962-240-0
    • JBA84951
    • MDL： MFCD27949767
    • Inchi： 1S/C10H9BrO4/c1-6(12)8-4-7(11)2-3-9(8)15-5-10(13)14/h2-4H,5H2,1H3,(H,13,14)
    • InChI Key： ZPKLKLLENLTZEX-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C(C)=O)C=1)OCC(=O)O

Computed Properties

  • Exact Mass: 271.96800
  • Monoisotopic Mass: 271.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 2.11510

2-(2-Acetyl-4-bromophenoxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A166080-10mg
2-(2-Acetyl-4-bromophenoxy)acetic Acid
 34849-51-9
10mg
 $ 50.00 2022-06-08
TRC
A166080-50mg
2-(2-Acetyl-4-bromophenoxy)acetic Acid
 34849-51-9
50mg
 $ 160.00 2022-06-08
TRC
A166080-100mg
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 34849-51-9
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 $ 230.00 2022-06-08
Apollo Scientific
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 34849-51-9
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 £170.00 2025-02-20
Apollo Scientific
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 £680.00 2025-02-20
eNovation Chemicals LLC
D525890-5g
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 34849-51-9 95%
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Enamine
EN300-202073-1g
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 $345.0 2023-09-16
Enamine
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 34849-51-9 95%
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Enamine
EN300-202073-10g
2-(2-acetyl-4-bromophenoxy)acetic acid
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Enamine
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2-(2-Acetyl-4-bromophenoxy)acetic acid Suppliers

Amadis Chemical Company Limited
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(CAS:34849-51-9)2-(2-Acetyl-4-bromophenoxy)acetic acid
Order Number:A919344
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:09
Price ($):276.0/828.0/1238.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:34849-51-9)2-(2-Acetyl-4-bromophenoxy)acetic acid
A919344
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):276.0/828.0/1238.0
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